Aranorosin
Overview
Description
Aranorosin is a fungal metabolite originally isolated from P. roseus . It has antimicrobial activity against B. subtilis, A. niger, and C. albicans when used at a concentration of 1 mg/ml . Aranorosin also reduces viability in apoptosis-resistant HeLa/Bcl-2 cells .
Synthesis Analysis
The total synthesis of the diepoxycyclohexanone antibiotic aranorosin employs a novel hypervalent iodine-mediated oxidative hydroxylation of a tyrosinal derivative and a stereocontrolled cis-bisepoxidation in the key steps . A similar procedure was employed to prepare 6′-epiaranorosin, and hence establish the stereochemistry of the natural compound, and to prepare novel aranorosin analogues .
Molecular Structure Analysis
The high-resolution mass spectrum (HR-MS) of aranorosin established its molecular formula as C23H33NO6 . The 13C NMR spectrum showed that all of the 23 carbon atoms were magnetically non-equivalent and that two of these were carbonyl carbons, four olefinic carbons, seven heteroatom attached carbons and the remaining ten methine, methylene, and methyl carbons .
Chemical Reactions Analysis
Aranorosin’s synthesis involves a novel hypervalent iodine-mediated oxidative hydroxylation of a tyrosinal derivative and a stereocontrolled cis-bisepoxidation . Multiple natural products can also be formed from aranorosin, a non-halogenated natural product also produced by Gymnascella sp. fungi, using simple chloride salts .
Physical And Chemical Properties Analysis
The physico-chemical properties of aranorosin have been reported based on extensive spectroscopic studies, especially with the aid of NMR correlation spectroscopy, as well as on chemical transformation reactions .
Scientific Research Applications
Specific Scientific Field
This application falls under the field of Chemical Science , specifically in the study of the biosynthesis of gymnastatin and dankastatin alkaloids .
Summary of the Application
Aranorosin is a natural product that can be formed from other natural products produced by Gymnascella sp. fungi using simple chloride salts . This offers an alternative hypothesis for the origins of these compounds in nature .
Methods of Application or Experimental Procedures
The study explored chemical and potentially biosynthetic relationships between architecturally complex gymnastatin and dankastatin members . The researchers found conditions that favor the formation of a given scaffold from a common intermediate .
Results or Outcomes
The study reported the growth inhibitory activity of multiple members against human triple negative breast cancer cells .
Application in Medical Science
Specific Scientific Field
This application falls under the field of Medical Science , specifically in the treatment of Methicillin-resistant Staphylococcus aureus (MRSA) .
Summary of the Application
Aranorosin has been found to circumvent arbekacin-resistance in MRSA by inhibiting the bifunctional enzyme AAC(6’)/APH(2") .
Methods of Application or Experimental Procedures
The anti-MRSA activity was measured by the paper disc method and agar dilution method . The paper disc method was carried out according to a specific protocol .
Results or Outcomes
Aranorosin was found to reduce MIC values of ABK-resistant MRSA .
properties
IUPAC Name |
(2E,4E,6R)-N-[(1S,3R,5S,7R)-2'-hydroxy-6-oxospiro[4,8-dioxatricyclo[5.1.0.03,5]octane-2,5'-oxolane]-3'-yl]-4,6-dimethyldodeca-2,4-dienamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H33NO6/c1-4-5-6-7-8-13(2)11-14(3)9-10-16(25)24-15-12-23(30-22(15)27)20-18(28-20)17(26)19-21(23)29-19/h9-11,13,15,18-22,27H,4-8,12H2,1-3H3,(H,24,25)/b10-9+,14-11+/t13-,15?,18-,19+,20-,21+,22?,23?/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHTWWPWUODMKEO-PHJKOLFRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(C)C=C(C)C=CC(=O)NC1CC2(C3C(O3)C(=O)C4C2O4)OC1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCC[C@@H](C)/C=C(\C)/C=C/C(=O)NC1CC2([C@@H]3[C@@H](O3)C(=O)[C@@H]4[C@H]2O4)OC1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H33NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Aranorosin | |
CAS RN |
117184-53-9 |
Source
|
| Record name | Aranorosin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0117184539 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
